Catalytic asymmetric construction of tetrasubstituted carbon stereocenters by conjugate addition of dialkyl phosphine oxides to β,β-disubstituted α,β-unsaturated carbonyl compounds†

Chemical Communications Pub Date: 2011-12-02 DOI: 10.1039/C1CC16079F

Abstract

The catalytic asymmetric phospha-Michael reaction of dialkyl phosphine oxides with β,β-disubstituted α,β-unsaturated carbonyl compounds was achieved. The products bearing tetrasubstituted carbon stereocenters were obtained in high yields with excellent enantioselectivities (up to >99% ee).

Graphical abstract: Catalytic asymmetric construction of tetrasubstituted carbon stereocenters by conjugate addition of dialkyl phosphine oxides to β,β-disubstituted α,β-unsaturated carbonyl compounds
Catalytic asymmetric construction of tetrasubstituted carbon stereocenters by conjugate addition of dialkyl phosphine oxides to β,β-disubstituted α,β-unsaturated carbonyl compounds†
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